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Cat. No.: B1677067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The generation of induced pluripotent stem cells (iPSCs) has been revolutionized by the use of

small molecules that can enhance the efficiency and fidelity of the reprogramming process.

Among these, RepSox is a well-established compound known to facilitate iPSC formation. This

guide provides a comparative overview of RepSox and a lesser-known molecule, O4I1, in the

context of iPSC generation. While extensive data exists for RepSox, information regarding the

direct application of O4I1 in iPSC reprogramming is limited. This guide presents the available

data for both compounds to aid researchers in making informed decisions for their experimental

designs.
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Feature O4I1 RepSox

Target Pathway
Inducer of Oct3/4 expression.

[1][2]

Inhibitor of the TGF-β receptor

I kinase (ALK5).[3]

Mechanism of Action in

Reprogramming

Increases the expression of

the core pluripotency factor

Oct3/4.[1][2]

Promotes mesenchymal-to-

epithelial transition (MET) and

can replace the requirement

for the transcription factor

Sox2, and in some cases c-

Myc.[2][3]

Reported Effects on iPSC

Generation

Promotes the expression of

pluripotency-associated genes

in human neonatal foreskin

fibroblasts.[1] No quantitative

data on iPSC generation

efficiency is currently available

in peer-reviewed literature.

Can significantly improve the

efficiency of iPSC generation,

with some reports indicating it

can replace Sox2 without

compromising efficiency.[2][4]

It can also facilitate the

reprogramming of partially

reprogrammed cells.[4]

Quantitative Reprogramming

Efficiency

Not reported in available

literature.

Varies depending on the

reprogramming system and

cell type used. It has been

shown to allow for

reprogramming efficiency

comparable to viral

transduction of Sox2.[4]

Signaling Pathways in iPSC Generation
The signaling pathways modulated by O4I1 and RepSox are distinct yet both converge on the

regulation of pluripotency.
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Caption: Conceptual signaling pathway for O4I1 in promoting pluripotency through the

induction of Oct4 expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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